Cas no 1485960-93-7 (2-methoxyoctan-1-amine)

• Product Name: 2-methoxyoctan-1-amine
• CAS No: 1485960-93-7
• MF: C₉H₂₁NO
• MW: 159.269142866135
• CID: 6421301
• PubChem ID: 66070717
• Update Time: 2025-10-28

2-methoxyoctan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-methoxyoctan-1-amine
• 1-Octanamine, 2-methoxy-
• CS-0297492
• AKOS015413420
• EN300-1294094
• 1485960-93-7

• Inchi： 1S/C9H21NO/c1-3-4-5-6-7-9(8-10)11-2/h9H,3-8,10H2,1-2H3
• InChI Key： GCVMOUBNOFADEF-UHFFFAOYSA-N
• SMILES： C(N)C(OC)CCCCCC

Computed Properties

• Exact Mass: 159.162314293g/mol
• Monoisotopic Mass: 159.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 7
• Complexity: 76
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 0.849±0.06 g/cm3(Predicted)
• Boiling Point: 217.4±13.0 °C(Predicted)
• pka: 8.91±0.10(Predicted)

Additional information on 2-methoxyoctan-1-amine

Comprehensive Analysis of 2-Methoxyoctan-1-amine (CAS No. 1485960-93-7): Properties, Applications, and Industry Trends

The chemical compound 2-methoxyoctan-1-amine (CAS No. 1485960-93-7) has garnered significant attention in recent years due to its versatile applications in pharmaceuticals, agrochemicals, and specialty materials. As a branched-chain aliphatic amine with a methoxy functional group, this molecule exhibits unique physicochemical properties that make it valuable for synthetic chemistry and industrial processes. Researchers and manufacturers frequently search for terms like "2-methoxyoctan-1-amine synthesis", "CAS 1485960-93-7 suppliers", and "methoxyamine derivatives applications", reflecting growing market demand.

Structurally, 2-methoxyoctan-1-amine features an eight-carbon backbone with a methoxy group at the second position and an amine group at the terminal carbon. This arrangement contributes to its moderate polarity, making it soluble in common organic solvents while retaining sufficient lipophilicity for biological membrane penetration. The compound's boiling point and vapor pressure characteristics have become particularly relevant for green chemistry initiatives, as industries seek alternatives to more volatile organic compounds.

In pharmaceutical applications, 2-methoxyoctan-1-amine serves as a key intermediate for drug discovery programs targeting neurological disorders and metabolic diseases. Recent patent literature reveals its incorporation into novel G protein-coupled receptor (GPCR) modulators, answering frequent search queries about "amine derivatives in CNS drug development". The methoxy group's electron-donating properties enhance the molecule's ability to participate in hydrogen bonding interactions, a feature exploited in rational drug design.

The agrochemical sector utilizes CAS 1485960-93-7 in the synthesis of plant growth regulators and pesticide synergists, addressing the agricultural industry's need for more selective and environmentally friendly crop protection agents. Formulations containing this compound have shown promise in enhancing nutrient uptake efficiency, a hot topic among researchers investigating "sustainable agriculture chemicals" and "next-generation plant biostimulants".

Material science applications leverage the compound's amphiphilic nature for creating specialty surfactants and corrosion inhibitors. The eight-carbon chain length provides optimal balance between hydrophobicity and water dispersibility, making derivatives of 2-methoxyoctan-1-amine valuable for advanced coating systems. Industry professionals often search for "long-chain amine surfactants" and "methoxy-functionalized corrosion inhibitors", reflecting these technical applications.

Analytical characterization of 1485960-93-7 typically involves GC-MS, HPLC, and NMR spectroscopy, with particular attention to the distinctive chemical shifts of the methoxy protons in 1H-NMR spectra. Purity standards have become increasingly stringent, driven by pharmaceutical quality requirements and searches for "HPLC methods for amine quantification". Recent advancements in chiral separation techniques have enabled resolution of the compound's enantiomers, important for asymmetric synthesis applications.

From a regulatory perspective, 2-methoxyoctan-1-amine falls under general chemical safety guidelines rather than restricted substance categories. Safety data sheets emphasize standard organic amine handling precautions, with particular attention to pH control and ventilation requirements during industrial-scale processing. These safety considerations frequently appear in searches for "amine handling best practices" and "laboratory chemical storage guidelines".

The commercial landscape for CAS 1485960-93-7 shows increasing diversification, with suppliers offering both standard and custom synthesis services. Market analysts note rising demand from Asia-Pacific regions, particularly for pharmaceutical intermediates. Procurement specialists commonly search for "bulk 2-methoxyoctan-1-amine suppliers" and "custom amine manufacturing", indicating robust market activity. Recent supply chain optimizations have improved availability while maintaining competitive pricing structures.

Environmental fate studies demonstrate that 2-methoxyoctan-1-amine undergoes biodegradation through both aerobic and anaerobic pathways, with half-life estimates ranging from 15-30 days in standard test systems. These findings address growing concerns about "green chemistry metrics" and "sustainable chemical design", frequent topics in environmental chemistry forums. The compound's ecological profile compares favorably to many traditional amine derivatives, supporting its adoption in eco-conscious formulations.

Future research directions for 1485960-93-7 derivatives include exploration of their catalytic properties in organic transformations and potential applications in energy storage materials. The scientific community shows particular interest in "amine-functionalized electrode materials" and "nitrogen-containing ligands for catalysis", search terms that have increased markedly in recent literature databases. These emerging applications could significantly expand the compound's commercial importance beyond current uses.

Quality control protocols for 2-methoxyoctan-1-amine continue to evolve, with modern analytical laboratories implementing LC-MS/MS methods for trace impurity detection. Stringent specifications for residual solvents and heavy metal content reflect the compound's pharmaceutical applications, addressing common quality assurance queries like "amine purity testing methods". Batch-to-batch consistency remains a critical purchasing factor for end-users across industries.

In formulation science, the compound's compatibility with various excipients and carriers has been extensively studied, particularly for delayed-release drug delivery systems. These formulation characteristics respond to frequent searches about "amine stability in aqueous systems" and "pH-dependent solubility profiles". The methoxy group's influence on chemical stability under different storage conditions represents an active area of product development research.

From a synthetic chemistry perspective, 2-methoxyoctan-1-amine serves as a valuable building block for Schiff base formation and reductive amination reactions. Organic chemists frequently investigate "selective N-alkylation methods" and "amine protection strategies" when working with this compound. Recent publications highlight its utility in multicomponent reactions, expanding the toolbox for complex molecule assembly.

The compound's structure-activity relationships continue to be elucidated through computational chemistry and molecular modeling approaches. These studies address fundamental questions about "molecular descriptor calculations" and "QSAR modeling of amine compounds", popular topics in cheminformatics research. The methoxy group's conformational effects on molecular recognition processes have implications for both drug discovery and materials science applications.

Industrial scale production of CAS 1485960-93-7 has benefited from continuous process improvements, particularly in catalyst selection and reaction engineering. Manufacturers have optimized parameters such as temperature control and residence time distribution to maximize yield while minimizing energy consumption. These process innovations respond to industry needs for "cost-effective amine synthesis" and "green manufacturing processes".

Looking ahead, the versatility of 2-methoxyoctan-1-amine ensures its continued relevance across multiple scientific and industrial domains. As research uncovers new applications and synthetic methodologies, this compound will likely maintain its position as an important specialty chemical. The convergence of molecular design, process chemistry, and application development surrounding this molecule exemplifies the dynamic nature of modern chemical innovation.